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Compound of Interest

Compound Name: p-O-Desmethyl Verapamil

Cat. No.: B020614 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety during the handling of potent compounds like p-O-Desmethyl Verapamil
is paramount. This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans, to foster a secure laboratory environment.

Although a specific Safety Data Sheet (SDS) for p-O-Desmethyl Verapamil is not readily

available, the following guidance is based on information for the parent compound, Verapamil

Hydrochloride, and general best practices for handling potent pharmaceutical agents.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory for all

procedures involving p-O-Desmethyl Verapamil. The following table outlines the required

PPE.
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PPE Category Item Specification Rationale

Hand Protection Double Gloves

Powder-free,

disposable nitrile

gloves. The outer

glove should be

placed over the gown

cuff.

Prevents skin contact

and absorption.

Double gloving

provides an additional

barrier in case of a

tear or puncture in the

outer glove.

Body Protection Disposable Gown

Lint-free, low-

permeability fabric

with a solid front, long

sleeves, and tight-

fitting cuffs.[1]

Protects the body

from contamination

and prevents the

transfer of the

compound outside the

designated handling

area.

Eye & Face Protection
Safety Goggles &

Face Shield

Chemical safety

goggles or safety

glasses with side

shields.[1] A face

shield should be used

when splashes are

possible.

Provides

comprehensive

protection against

splashes, aerosols,

and airborne particles.

Respiratory Protection
N95 or Higher

Respirator

In case of insufficient

ventilation, wear

suitable respiratory

equipment.[2] Fit-

testing is mandatory.

Protects against the

inhalation of airborne

particles, especially

when handling the

compound as a

powder.[2]

Key Safety and Handling Information
The following table summarizes crucial safety data for p-O-Desmethyl Verapamil.
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Parameter Information

Chemical Name

α-[3-[[2-(4-Hydroxy-3-

methoxyphenyl)ethyl]methylamino]propyl]-3,4-

dimethoxy-α-(1-methylethyl)-

benzeneacetonitrile[3]

CAS Number 77326-93-3[3]

Molecular Formula C₂₆H₃₆N₂O₄[3]

Molecular Weight 440.58 g/mol [3]

Appearance Brown low-melting solid[3]

Known Hazards

Based on Verapamil Hydrochloride, may be

toxic if swallowed, fatal in contact with skin, and

fatal if inhaled.[4][5] May cause skin and eye

irritation.[4] May damage fertility or the unborn

child.[4] Handle all products by qualified

personnel only.[3]

Storage
Store at -20°C under an inert atmosphere.[3]

The compound is hygroscopic.[3]

Solubility Slightly soluble in chloroform and methanol.[3]

UN DOT Shipping UN2811 PGIII[3]

Experimental Protocols
Receiving and Storing p-O-Desmethyl Verapamil

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the compound name and CAS number on the label match the

order.

Storage: For maximum recovery of the product, centrifuge the original vial prior to removing

the cap.[3] Store the container in a designated, labeled, and well-ventilated area at -20°C

under an inert atmosphere.[3]
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Inventory: Log the compound in the chemical inventory system, noting the date of receipt

and storage location.

Weighing and Solution Preparation
Designated Area: All handling of solid p-O-Desmethyl Verapamil must be conducted in a

designated area, such as a chemical fume hood or a containment glove box, to minimize

exposure.

PPE: Don the appropriate PPE as outlined in the table above.

Weighing: Use a calibrated analytical balance. Tare a pre-labeled weighing vessel. Carefully

transfer the required amount of the compound using a clean spatula.

Dissolving: Add the appropriate solvent (e.g., chloroform, methanol) to the vessel containing

the compound.[3] Gently swirl or vortex to dissolve.

Cleaning: Decontaminate the spatula and work surfaces with an appropriate cleaning agent

(e.g., 70% ethanol) followed by a soap and water wash.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of p-O-Desmethyl Verapamil and associated waste is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All disposable items that have come into contact with p-O-Desmethyl
Verapamil, including gloves, gowns, weighing papers, and pipette tips, must be collected in

a designated, sealed, and clearly labeled hazardous waste container.

Unused Compound: Unused or expired p-O-Desmethyl Verapamil should be disposed of as

hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

Contaminated Solvents: Solutions containing p-O-Desmethyl Verapamil should be collected

in a designated, labeled hazardous waste container for solvents.
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Disposal Procedure: Follow all institutional and local regulations for the disposal of

hazardous waste. Arrange for pickup by a licensed hazardous waste disposal company.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points in the safe handling of p-O-
Desmethyl Verapamil.
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Caption: Workflow for safe handling of p-O-Desmethyl Verapamil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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